molecular formula C8H7N3O6 B8481870 1,2-Dimethyl-3,4,5-trinitrobenzene CAS No. 67297-26-1

1,2-Dimethyl-3,4,5-trinitrobenzene

Cat. No.: B8481870
CAS No.: 67297-26-1
M. Wt: 241.16 g/mol
InChI Key: XHTWJVXQFKLDJS-UHFFFAOYSA-N
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Description

1,2-Dimethyl-3,4,5-trinitrobenzene is a nitroaromatic compound with a benzene ring substituted by two methyl groups at the 1 and 2 positions and three nitro groups at the 3, 4, and 5 positions. This arrangement of substituents creates a highly electron-deficient aromatic system due to the strong electron-withdrawing nature of the nitro groups. Such compounds are typically studied for their explosive properties, stability, and synthesis challenges.

Properties

CAS No.

67297-26-1

Molecular Formula

C8H7N3O6

Molecular Weight

241.16 g/mol

IUPAC Name

1,2-dimethyl-3,4,5-trinitrobenzene

InChI

InChI=1S/C8H7N3O6/c1-4-3-6(9(12)13)8(11(16)17)7(5(4)2)10(14)15/h3H,1-2H3

InChI Key

XHTWJVXQFKLDJS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key Compounds for Comparison:
  • 2,4,6-Trinitrotoluene (TNT) : A methyl group at position 2 and nitro groups at positions 1, 3, and 5 .
  • 1,3,5-Trinitrobenzene (TNB): No methyl groups; nitro groups at positions 1, 3, and 5.
  • Tecnazene (1,2,4,5-Tetrachloro-3-nitrobenzene) : A chlorinated nitrobenzene derivative used as a pesticide .
Substituent Effects:
  • However, the asymmetric nitro placement in the target compound (3,4,5 vs.
  • Methyl Groups : The two methyl groups in 1,2-Dimethyl-3,4,5-trinitrobenzene introduce steric hindrance, which could complicate synthesis (e.g., nitration of o-xylene) compared to TNT’s single methyl group. Methyl groups may also increase solubility in organic solvents relative to TNB.

Physical and Chemical Properties (Inferred)

Property 1,2-Dimethyl-3,4,5-trinitrobenzene (Inferred) 2,4,6-TNT 1,3,5-Trinitrobenzene
Melting Point Likely lower than TNT (steric hindrance) 80°C 122°C
Detonation Velocity Potentially higher (more nitro groups) ~6,900 m/s ~7,300 m/s
Sensitivity Higher sensitivity (asymmetric structure) Moderate High
Synthesis Nitration of 1,2-dimethylbenzene (challenging due to steric effects) Nitration of toluene Direct nitration of benzene
Notes:
  • The density of 1,2-Dimethyl-3,4,5-trinitrobenzene is expected to be comparable to TNT (~1.65 g/cm³) but lower than TNB (~1.76 g/cm³) due to methyl group bulk.
  • Thermal Stability : Reduced symmetry may lower thermal stability compared to TNT, which benefits from a symmetric structure favoring stable crystal formation.

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